Cas no 107748-18-5 (2-Thiopheneacetylfluoride, 5-nitro-a-oxo-)

2-Thiopheneacetylfluoride, 5-nitro-a-oxo- structure
107748-18-5 structure
Product Name:2-Thiopheneacetylfluoride, 5-nitro-a-oxo-
CAS No:107748-18-5
MF:C6H2FNO4S
MW:203.147783756256
CID:127681
PubChem ID:45080962
Update Time:2025-04-18

2-Thiopheneacetylfluoride, 5-nitro-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetylfluoride, 5-nitro-a-oxo-
    • 2-Thiopheneacetyl fluoride, 5-nitro-alpha-oxo- (9CI)
    • 2-(5-nitrothiophen-2-yl)-2-oxoacetyl fluoride
    • DTXSID70664239
    • 107748-18-5
    • (5-Nitrothiophen-2-yl)(oxo)acetyl fluoride
    • Inchi: 1S/C6H2FNO4S/c7-6(10)5(9)3-1-2-4(13-3)8(11)12/h1-2H
    • InChI Key: NRIVRNPPMCNUOJ-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C(C(=O)F)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 202.96886
  • Monoisotopic Mass: 202.96885688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 77.28
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